Cas no 887202-99-5 (2-(phenylsulfanyl)-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide)

• Product Name: 2-(phenylsulfanyl)-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• CAS No: 887202-99-5
• MF: C₁₈H₁₉N₃O₃S₃
• MW: 421.556760072708
• CID: 5485490
• Update Time: 2025-07-10

2-(phenylsulfanyl)-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[6-(aminosulfonyl)-3-propyl-2(3H)-benzothiazolylidene]-2-(phenylthio)-
• 2-(phenylsulfanyl)-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

• Inchi： 1S/C18H19N3O3S3/c1-2-10-21-15-9-8-14(27(19,23)24)11-16(15)26-18(21)20-17(22)12-25-13-6-4-3-5-7-13/h3-9,11H,2,10,12H2,1H3,(H2,19,23,24)
• InChI Key： ZYOYIRQONZZAIQ-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCC)C2=CC=C(S(N)(=O)=O)C=C2S1)(=O)CSC1=CC=CC=C1

Additional information on 2-(phenylsulfanyl)-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

Recent Advances in the Study of 2-(phenylsulfanyl)-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS: 887202-99-5)

The compound 2-(phenylsulfanyl)-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS: 887202-99-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an up-to-date summary of the latest findings related to this compound, including its synthesis, biological activity, and mechanistic insights.

Recent studies have focused on the synthesis and optimization of 2-(phenylsulfanyl)-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided valuable insights into its conformational stability and potential interactions with biological targets.

In vitro and in vivo studies have demonstrated that this compound exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer activities. Mechanistic investigations suggest that it may modulate key signaling pathways, such as the NF-κB and MAPK pathways, thereby exerting its therapeutic effects. These findings highlight the potential of 2-(phenylsulfanyl)-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide as a lead compound for further drug development.

Despite these advancements, challenges remain in terms of optimizing the compound's pharmacokinetic profile and minimizing potential off-target effects. Future research directions may include structural derivatization to enhance bioavailability and selectivity, as well as comprehensive toxicity studies to ensure its safety for clinical applications. Collaborative efforts between academic and industrial researchers will be crucial in translating these preclinical findings into viable therapeutic options.

In conclusion, the ongoing research on 2-(phenylsulfanyl)-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide underscores its potential as a versatile scaffold in medicinal chemistry. Continued exploration of its biological activities and mechanisms of action will undoubtedly contribute to the development of novel therapeutics for a range of diseases.